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Compound of Interest

Compound Name: NH2-C6-NH-Boc

Cat. No.: B023355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical document provides a detailed overview of the safety, handling, and toxicological

information for tert-butyl (6-aminohexyl)carbamate (CAS No. 51857-17-1). The information is

compiled from various safety data sheets and chemical databases to ensure a comprehensive

resource for laboratory and drug development settings.

Chemical Identification and Properties
tert-Butyl (6-aminohexyl)carbamate, also known as N-Boc-1,6-diaminohexane, is a commonly

used reagent for introducing a C6-spacer arm in organic synthesis.[1][2] Its bifunctional nature,

possessing both a primary amine and a Boc-protected amine, makes it a valuable building

block in the development of various molecules, including therapeutics and functionalized

materials.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 51857-17-1[3]

Molecular Formula C₁₁H₂₄N₂O₂[1]

Molecular Weight 216.32 g/mol [3]
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| Synonyms | N-Boc-1,6-diaminohexane, tert-Butyl N-(6-aminohexyl)carbamate, N-(tert-

Butoxycarbonyl)-1,6-diaminohexane[4] |

Table 2: Physical and Chemical Properties

Property Value Citation(s)

Physical State
Off-white solid or colorless
to yellow clear liquid.

[4][5]

Density 0.965 g/mL at 20 °C [2][5]

Boiling Point 106-110 °C at 0.3 mmHg [4][5]

Flash Point 125 °C (257 °F) - closed cup [2][5]

Refractive Index n20/D 1.462 [2][5]

Vapor Pressure 0.000233 mmHg at 25 °C [4]

Solubility
Soluble in dichloromethane

and ethyl acetate.
[1][4]

| Melting Point | 162-164 °C (for hydrochloride salt) | |

Hazard Identification and GHS Classification
This chemical is classified as hazardous. The primary hazards are associated with its corrosive

nature.[3] The GHS classification indicates that it can cause severe skin burns and eye

damage.[3][5] The hydrochloride salt is noted to cause skin and serious eye irritation.[6][7]

Table 3: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL261971.htm
https://www.lookchem.com/ProductWholeProperty_LCPL261971.htm
http://www.ichemical.com/products/51857-17-1.html
https://www.sigmaaldrich.com/US/en/product/aldrich/79229
http://www.ichemical.com/products/51857-17-1.html
https://www.lookchem.com/ProductWholeProperty_LCPL261971.htm
http://www.ichemical.com/products/51857-17-1.html
https://www.sigmaaldrich.com/US/en/product/aldrich/79229
http://www.ichemical.com/products/51857-17-1.html
https://www.sigmaaldrich.com/US/en/product/aldrich/79229
http://www.ichemical.com/products/51857-17-1.html
https://www.lookchem.com/ProductWholeProperty_LCPL261971.htm
https://www.chembk.com/en/chem/tert-butyl%20(6-aminohexyl)carbamate
https://www.lookchem.com/ProductWholeProperty_LCPL261971.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2733170
https://pubchem.ncbi.nlm.nih.gov/compound/2733170
http://www.ichemical.com/products/51857-17-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Boc-1_6-hexanediamine-hydrochloride
https://www.fishersci.com/store/msds?partNumber=AC381490050&productDescription=N-BOC-1%2C6-HEXANEDIAMINE+5GRN-&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement Citation(s)

Skin Corrosion /
Irritation

1B
H314: Causes
severe skin burns
and eye damage

[3][5]

Serious Eye Damage /

Irritation
1

H314: Causes severe

skin burns and eye

damage

[2][3]

| Specific Target Organ Toxicity (Single Exposure) | 3 | H335: May cause respiratory irritation

(for hydrochloride salt) |[6][7] |
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Caption: GHS Hazard Identification for tert-butyl (6-aminohexyl)carbamate.

Experimental Safety Protocols
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While specific toxicological studies for this compound are not fully detailed in publicly available

literature, the hazard classifications are determined by standard experimental protocols.[8] The

following outlines the general methodologies for assessing the key hazards identified.

Experimental Protocol: Skin Corrosion/Irritation Assessment (Based on OECD Guideline 404)

Objective: To determine the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) skin damage.

Methodology: A small amount of the test substance (approx. 0.5 g or 0.5 mL) is applied

directly to a shaved area of the skin of a test animal (typically an albino rabbit).

Observation: The application site is covered with a gauze patch for a set exposure period

(e.g., 4 hours). After this period, the patch is removed, and the skin is observed and graded

for erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and 72

hours).

Classification: The severity and reversibility of the observed skin reactions determine the

classification. Severe, irreversible damage leads to a "Corrosive" classification, while

reversible damage is classified as "Irritant."

Experimental Protocol: Flash Point Determination (Closed-Cup Method)

Objective: To determine the lowest temperature at which a liquid's vapor will ignite when an

ignition source is introduced.

Methodology: A sample of the substance is placed in a closed cup apparatus and slowly

heated. The temperature of the sample is continuously monitored.

Procedure: At regular temperature intervals, an ignition source (such as a small flame) is

introduced into the vapor space above the liquid.

Result: The flash point is the lowest temperature at which a "flash" is observed. For tert-butyl

(6-aminohexyl)carbamate, this is reported as 125 °C.[2][5]
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Safe Handling and Personal Protective Equipment
(PPE)
Given its corrosive nature, strict adherence to safety protocols is mandatory when handling this

compound.

Handling:

Always handle in a well-ventilated area, preferably within a chemical fume hood.[9]

Avoid the formation of dust or aerosols.[8]

Prevent contact with skin, eyes, and clothing. Do not breathe vapors or mist.[10]

Wash hands thoroughly after handling.

Storage:

Store in a dry, cool, and well-ventilated place.[8]

Keep the container tightly closed and store under an inert atmosphere.[9][10]

Store in a designated corrosives area and keep locked up.[7][10]

Incompatible materials include strong oxidizing agents and strong acids.[9]
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Personal Protective Equipment (PPE)

Handling tert-butyl
(6-aminohexyl)carbamate

Engineering Controls:
Use Chemical Fume Hood

Eye/Face Protection:
Chemical safety goggles

and/or face shield

Mandatory

Skin Protection:
Chemical-resistant gloves
(e.g., Nitrile, Neoprene)

and lab coat

Mandatory

Respiratory Protection:
Required if ventilation is inadequate

or aerosols are generated.
Use NIOSH-approved respirator.

As Needed

Click to download full resolution via product page

Caption: Recommended PPE and Engineering Controls Workflow.

First Aid and Emergency Procedures
Immediate action is critical in case of accidental exposure. Ensure eyewash stations and safety

showers are readily accessible.[9]

Table 4: First Aid Measures
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Exposure Route First Aid Instructions Citation(s)

Eye Contact

Immediately rinse with
plenty of water for at least
15 minutes, also under the
eyelids. Remove contact
lenses if present and easy
to do. Seek immediate
medical attention.

[8][10]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off immediately with plenty of

soap and water for at least 15

minutes. Seek immediate

medical attention.

[8][10]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[7][10]

| Ingestion | Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately. |[8][10] |
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Route of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Wash with water for 15+ min.

Rinse with water for 15+ min.
Remove contact lenses.

Move to fresh air.
Provide artificial respiration if needed.

Rinse mouth.
DO NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First Aid Workflow for Accidental Exposure.

Fire and Reactivity Data
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[8]

Specific Hazards: Thermal decomposition can release irritating and toxic gases and vapors.

[8]

Hazardous Combustion Products: Combustion may produce nitrogen oxides (NOx), carbon

monoxide (CO), and carbon dioxide (CO2).[8] The hydrochloride salt may also produce

hydrogen chloride gas.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b023355?utm_src=pdf-body-img
https://www.fishersci.co.uk/store/msds?partNumber=10454643&productDescription%3D1GR+tert-Butyl+carbamate%2C+98%25&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10454643&productDescription%3D1GR+tert-Butyl+carbamate%2C+98%25&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10454643&productDescription%3D1GR+tert-Butyl+carbamate%2C+98%25&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC381490050&productDescription=N-BOC-1%2C6-HEXANEDIAMINE+5GRN-&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC442730010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability and Reactivity:

Reactivity: No hazardous reactions are expected under normal processing.[7]

Chemical Stability: The product is stable under normal conditions of use and storage.[7]

Conditions to Avoid: Incompatible products, excess heat, and dust formation.[9]

Incompatible Materials: Strong oxidizing agents and strong acids.[9]

Toxicological and Ecological Information
Toxicological Information:

The toxicological properties of tert-butyl (6-aminohexyl)carbamate have not been fully

investigated.[7][8]

The primary health effect identified is its corrosive nature, causing severe burns to the skin

and eyes upon contact.[3][10]

Ecological Information:

Ecotoxicity data is not readily available. It is advised to prevent the chemical from entering

drains or the environment.[7][10]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current Safety Data Sheet (SDS) from your supplier before handling this

chemical and ensure that a thorough risk assessment is conducted for your specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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